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Compound of Interest

Compound Name:
5-Fluoro-2,4-

dihydroxybenzaldehyde

CAS No.: 1251950-91-0

Cat. No.: B2889475

Get Quote

Executive Summary
5-Fluoro-2,4-dihydroxybenzaldehyde (CAS: 1251950-91-0) is a specialized fluorinated

building block used in the synthesis of pharmaceutical intermediates and fluorescent probes.[1]

[2] As a benzaldehyde derivative, it presents risks of respiratory sensitization, skin irritation, and

potential ocular damage.[3] This guide outlines a self-validating safety protocol for researchers,

prioritizing containment and exposure prevention.

Part 1: Chemical Hazard Profile & Risk
Assessment[2]
Before selecting PPE, the researcher must understand the specific hazard vectors. This

compound combines the reactivity of an aldehyde with the lipophilicity of a fluorinated aromatic

system, increasing its potential for biological interaction.
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Parameter Specification Risk Implication

CAS Number 1251950-91-0
Unique identifier for inventory

tracking.[2]

Physical State Solid (Powder/Crystal)
High risk of airborne dust

generation during weighing.

GHS Classification Warning

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.[4][5]

Reactivity Air/Light Sensitive

Aldehydes oxidize to

carboxylic acids; requires inert

atmosphere handling to

maintain purity and safety.

Critical Risk Vector: The "Unknown" Factor
As a research chemical, long-term toxicological data (carcinogenicity, teratogenicity) is often

incomplete. Operational Rule: Treat this substance as a potential sensitizer and handle with the

rigor reserved for known toxic agents.

Part 2: Personal Protective Equipment (PPE) Matrix
The following PPE selection is based on the principle of redundant barriers. Do not rely on a

single layer of protection.[6]

Hand Protection: The "Double-Glove" Standard
Primary Material: Nitrile Rubber (Minimum 0.11 mm thickness).[2] Secondary Barrier: Extended

cuff nitrile or laminated film (Silver Shield) for high-risk transfers.[2]

Why Nitrile? Nitrile offers superior resistance to aldehyde permeation compared to latex.

The Protocol:

Inner Glove: Standard disposable nitrile (inspection required).
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Outer Glove: Disposable nitrile (change immediately upon any splash).

Validation: Perform a "balloon test" (air inflation) on gloves prior to use to check for

pinholes.

Respiratory & Eye Protection[4][6][8][9]
Eyes:Chemical Splash Goggles (ANSI Z87.1 or EN 166). Safety glasses are insufficient due

to the fine powder nature of the solid; airborne particles can bypass side shields.

Respiratory: Handling must occur within a certified Chemical Fume Hood.

Contingency: If fume hood work is impossible (e.g., equipment maintenance), a powered

air-purifying respirator (PAPR) with organic vapor/acid gas cartridges and P100 particulate

filters is required.

Body Protection
Lab Coat: 100% Cotton or flame-resistant synthetic (Nomex).[2] Avoid synthetic blends that

melt onto skin during fire.

Footwear: Closed-toe, non-perforated leather or chemical-resistant synthetic shoes.[2]

Part 3: Operational Handling Protocol
This section details the step-by-step workflow. Every step includes a Control Point—a check to

ensure the system is working.

Workflow Visualization: Safe Handling Lifecycle
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Figure 1: Operational lifecycle of 5-Fluoro-2,4-dihydroxybenzaldehyde, highlighting critical

control points for safety validation.

Step-by-Step Methodology
Phase 1: Preparation & Transport[2]

Warm-Up: Remove the container from cold storage (2-8°C) and allow it to reach room

temperature before opening.

Scientific Logic:[2] Opening a cold bottle introduces condensation, which hydrolyzes the

aldehyde and degrades the chemical, potentially creating unknown byproducts.

Transport: Move the bottle to the fume hood using a secondary container (e.g., a plastic

bucket or tray) to contain potential drops.

Phase 2: Weighing & Transfer (The Critical Zone)[2]
Engineering Control: Verify fume hood face velocity is 0.3–0.5 m/s (60–100 fpm).
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Static Control: Use an antistatic gun or ionizer if the powder is static-prone (common with dry

organic solids).[2]

Place the balance inside the fume hood.

Tare a clean, dry vial.

Use a disposable spatula to transfer the solid. Do not use metal spatulas if the compound is

suspected to be trace-metal sensitive; however, for this aldehyde, stainless steel is generally

acceptable.

Immediate Containment: Cap the weighing vial immediately after transfer. Wipe the exterior

of the vial with a Kimwipe dampened with acetone/ethanol to remove invisible dust.

Phase 3: Reaction Setup
Dissolve the solid in the reaction solvent (e.g., DCM, THF) as quickly as possible to transition

from a hazardous dust to a contained liquid.

Inert Atmosphere: Purge the reaction vessel with Nitrogen or Argon. This prevents oxidation

of the aldehyde group (Ar-CHO → Ar-COOH).[2]

Part 4: Emergency Response & Spill Management[2]
Spill Response Decision Tree
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Figure 2: Decision logic for spill response. Note that "Major" spills outside the hood require

evacuation due to respiratory irritation risks.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention. The

aldehyde group is a mucosal irritant.

Skin Contact: Wash with soap and water for 15 minutes.[7][8] Do not use organic solvents

(ethanol/acetone) on skin, as they facilitate absorption of the chemical into the bloodstream.

Eye Contact: Rinse cautiously with water for 15 minutes.[3][5][7][8][9] Remove contact

lenses if present.[4][10][7][8][9]

Part 5: Waste Disposal & Decontamination[2]
Never dispose of this chemical down the drain. It is toxic to aquatic life and an environmental

pollutant.[4]
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Solid Waste: Collect contaminated gloves, paper towels, and solid residues in a dedicated

"Hazardous Solid Waste" bin.

Liquid Waste: Dissolve unused material in a combustible solvent (acetone or ethanol) and

place in the "Organic Non-Halogenated" (or Halogenated, if mixed with DCM) waste stream.

Labeling: Clearly label all waste containers with the full chemical name and "Irritant" hazard

warning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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